Cas no 2171156-05-9 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• CAS No: 2171156-05-9
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5937132
• PubChem ID: 165778568
• Update Time: 2025-06-13

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• 2171156-05-9
• EN300-1550452
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-ynoic acid

• Inchi： 1S/C23H22N2O5/c1-2-20(22(28)24-13-7-12-21(26)27)25-23(29)30-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,2,13-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)/t20-/m1/s1
• InChI Key： KHMFOFHGYTVXEQ-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(NCC#CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid

Recent Advances in the Study of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid (CAS: 2171156-05-9)

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid (CAS: 2171156-05-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butynamido moiety, has been explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block in the synthesis of complex peptides and its potential as a precursor for bioactive compounds.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of the butynamido functionality offers additional opportunities for click chemistry-based modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the synthesis of cyclic peptides, highlighting its stability and reactivity under standard SPPS conditions. The study also reported improved yields and purity of the final peptide products compared to traditional methods.

In addition to its utility in peptide synthesis, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid has been investigated for its potential as a scaffold for the development of novel therapeutics. A recent preprint on bioRxiv detailed its use in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized the alkyne moiety for post-synthetic modifications via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid generation of a diverse library of compounds. Preliminary results indicated promising activity against several cancer-related PPIs, with IC50 values in the low micromolar range.

Another notable advancement is the exploration of this compound in the field of prodrug design. A 2024 study in ACS Chemical Biology reported the development of a prodrug system where 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid was conjugated to a therapeutic peptide via a cleavable linker. The prodrug demonstrated enhanced stability in plasma and selective activation in target tissues, as evidenced by in vivo studies in murine models. This approach holds significant promise for improving the pharmacokinetic properties of peptide-based therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid. A recent technical report from a leading pharmaceutical company highlighted the need for optimized synthetic protocols to ensure consistent quality and yield. Additionally, further studies are required to fully elucidate the compound's metabolic fate and potential toxicity profiles, particularly in the context of its use in prodrug systems.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid (CAS: 2171156-05-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug discovery, and prodrug design underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for its broader adoption in the field.